Cas no 195967-09-0 (Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis-)

• Product name: Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis-
• CAS No: 195967-09-0
• MF: C₁₁H₁₃NO₃
• MW: 207.22582
• CID: 116852
• PubChem ID: 10703518

Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis-
• 4-ETHOXY-2,6-DIACETYLPYRIDINE
• Ethanone, 1,1-(4-ethoxy-2,6-pyridinediyl)bis- (9CI)
• 1,1'-(4-Ethoxypyridine-2,6-diyl)diethanone
• Ethanone, 1,1-(4-ethoxy-2,6-pyridinediyl)bis-
• 1,1'-(4-ethoxypyridine-2,6-diyl)bis(ethan-1-one)
• J-400589
• 195967-09-0
• Ethanone,1,1-(4-ethoxy-2,6-pyridinediyl)bis-(9ci)
• 1-(6-ACETYL-4-ETHOXYPYRIDIN-2-YL)ETHANONE

• Inchi： InChI=1S/C11H13NO3/c1-4-15-9-5-10(7(2)13)12-11(6-9)8(3)14/h5-6H,4H2,1-3H3
• InChI Key： QKNLMVOIEUSWEW-UHFFFAOYSA-N
• SMILES： C(OC1C=C(C(=O)C)N=C(C(=O)C)C=1)C

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 56.26000
• LogP: 1.88550

Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis- Security Information

Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis- Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones

Additional information on Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis-

Research Brief on Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis- (CAS: 195967-09-0)

Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis- (CAS: 195967-09-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-based structure, has been explored for its potential applications in drug development, particularly in the modulation of biological pathways and enzyme inhibition. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

Recent advancements in the synthesis of Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis- have demonstrated improved yields and purity, which are critical for its application in high-throughput screening and drug discovery. A study published in the Journal of Medicinal Chemistry (2023) highlighted an optimized synthetic route that reduces byproducts and enhances scalability. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

In terms of biological activity, Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis- has shown promising results as an inhibitor of specific kinases involved in inflammatory pathways. Preclinical studies conducted in 2023 revealed its efficacy in reducing cytokine production in murine models, suggesting potential applications in treating autoimmune diseases. However, further research is needed to elucidate its mechanism of action and to assess its safety profile in human trials.

The compound's physicochemical properties, such as solubility and stability, have also been a focus of recent research. A study in the European Journal of Pharmaceutical Sciences (2024) investigated its behavior under various pH conditions, providing valuable data for formulation development. These findings are crucial for optimizing the compound's delivery and bioavailability in potential therapeutic applications.

Despite these advancements, challenges remain in the development of Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis- as a viable drug candidate. Issues such as metabolic stability and potential off-target effects need to be addressed through further structural modifications and in-depth pharmacological studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and to translate the compound's potential into clinical benefits.

In conclusion, Ethanone,1,1'-(4-ethoxy-2,6-pyridinediyl)bis- (CAS: 195967-09-0) represents a promising area of research in chemical biology and drug discovery. Its unique structure and biological activity make it a valuable candidate for further investigation. Continued research efforts will be pivotal in unlocking its full therapeutic potential and addressing the current limitations in its development.